![molecular formula C22H19FN6O2 B2812677 3-(4-fluorophenyl)-N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide CAS No. 1798513-26-4](/img/structure/B2812677.png)
3-(4-fluorophenyl)-N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound belongs to the class of organic compounds known as phenylpyrazoles . It contains a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group . The compound also contains imidazole and furan rings, which are known for their broad range of chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound is complex, containing multiple heterocyclic rings including a pyrazole, an imidazole, and a furan ring. The presence of these rings contributes to the compound’s chemical properties and potential biological activities .Scientific Research Applications
Antimicrobial and Antiprotozoal Activity
Compounds synthesized with pyrazole and imidazole derivatives, including structures similar to the query compound, have been evaluated for antimicrobial and antiprotozoal activities. For instance, new series of pyrazole derivatives were synthesized and screened for antimicrobial activity, demonstrating the potential of these structures in developing new antimicrobial agents (Idhayadhulla, Kumar, & Abdul, 2012). Similarly, novel dicationic imidazo[1,2-a]pyridines exhibited potent antiprotozoal properties against Trypanosoma brucei rhodesiense and Plasmodium falciparum, highlighting their potential in treating diseases caused by these pathogens (Ismail et al., 2004).
Antiviral Activity
Derivatives based on heterocyclic compounds have shown promising antiviral activity, including activity against the H5N1 avian influenza virus. This demonstrates the potential application of such compounds in developing antiviral therapeutics (Flefel et al., 2012).
Anticonvulsant Activity
Imidazo[4,5-d]-1,2,3-triazine and pyrazolo[3,4-d]-1,2,3-triazine analogues, which are structurally related to the query compound, were synthesized and tested for anticonvulsant activity, revealing the potential use of these compounds in treating seizures (Kelley et al., 1995).
Anticancer Activity
Research into the synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases has uncovered compounds with significant cytotoxicity against various human cancer cell lines, indicating the potential for these molecules in cancer therapy (Hassan, Hafez, Osman, & Ali, 2015).
Antileukemic Activities
Studies on furanyl, pyranyl, and ribosyl derivatives of certain carboxamides have explored their antileukemic activities, providing insights into their potential therapeutic applications in leukemia treatment (Earl & Townsend, 1979).
properties
IUPAC Name |
5-(4-fluorophenyl)-N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]-2-methylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN6O2/c1-27-19(13-17(25-27)15-4-6-16(23)7-5-15)22(30)24-8-9-28-10-11-29-21(28)14-18(26-29)20-3-2-12-31-20/h2-7,10-14H,8-9H2,1H3,(H,24,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNZRTPYRSNPSJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCCN3C=CN4C3=CC(=N4)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-fluorophenyl)-N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.